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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Wofasteril®, a peracetic acid-
based disinfectant, for the routine surface decontamination of biosafety cabinets (BSCs).
Adherence to these protocols is crucial for maintaining a sterile working environment and
ensuring the safety of laboratory personnel.

Introduction to Wofasteril®

Wofasteril® is a broad-spectrum disinfectant with bactericidal, mycobactericidal, fungicidal,
virucidal, and sporicidal activity.[1] Its active ingredient, peracetic acid, is a powerful oxidizing
agent that decomposes into environmentally friendly byproducts: acetic acid, water, and
oxygen.[2] Wofasteril® is supplied as a concentrate and must be diluted to the appropriate
working concentration before use.[1]

For applications requiring reduced odor and enhanced material compatibility, a combination
method involving Wofasteril® and alcapur®, a buffering agent, is recommended.[1][3] This
combination neutralizes the pungent smell of peracetic acid and lessens its corrosive effects on
sensitive surfaces.[3]

Mechanism of Action
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Peracetic acid, the active component of Wofasteril®, exerts its antimicrobial effect through
oxidation. It denatures proteins, disrupts the cell wall permeability of microorganisms, and
oxidizes sulfhydryl and sulfur bonds in proteins, enzymes, and other metabolites. This broad-
based mode of action prevents the development of microbial resistance.
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Mechanism of Wofasteril® Action

Safety Precautions

Wofasteril® concentrate is corrosive and a strong oxidizer. Handle with care in a well-
ventilated area, and always wear appropriate Personal Protective Equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[1][4] In case of contact with skin or
eyes, rinse immediately and thoroughly with water and seek medical attention.[1] Refer to the
Safety Data Sheet (SDS) for complete safety information.
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Wofasteril® Safety Procedures

Experimental Protocols
Preparation of Wofasteril® Working Solution

Materials:

Wofasteril® concentrate

alcapur® (optional, for combination method)

Sterile distilled or deionized water

Sterile graduated cylinders and flasks

Appropriate PPE
Procedure:

» Standard Solution: Prepare a 0.5% working solution by adding 5 mL of Wofasteril®
concentrate to 995 mL of sterile water.

e Combination Method (Recommended): To prepare a 0.5% Wofasteril® solution with
alcapur®, add 15 mL of alcapur® to 980 mL of sterile water and mix. Then, add 5 mL of

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1220858?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Wofasteril® concentrate and mix thoroughly. The recommended ratio for the combination
method is 1 part Wofasteril® to 3 parts alcapur®.[1]

o Prepare fresh working solutions daily.

Routine Decontamination of Biosafety Cabinet Surfaces

This protocol is intended for routine decontamination before and after work in the biosafety
cabinet.

Materials:

o Prepared Wofasteril® working solution (0.5%)

» Sterile, non-shedding wipes

e Appropriate PPE

Procedure:

o Ensure the biosafety cabinet is running for at least five minutes to establish proper airflow.
» Don appropriate PPE.

e Soak sterile, non-shedding wipes in the prepared 0.5% Wofasteril® working solution.

o Wipe the interior surfaces of the biosafety cabinet, starting with the back wall and moving
towards the front. Use overlapping strokes to ensure complete coverage. Wipe the side
walls, the work surface, and the interior of the sash.

o Ensure that the surfaces remain wet for the recommended contact time (see Table 1). For
smooth surfaces such as stainless steel and plastic, a contact time of 30 minutes is
recommended.[5]

» After the contact time has elapsed, wipe the surfaces with sterile wipes soaked in sterile 70%
ethanol or sterile water to remove any residue, if required by your laboratory's standard
operating procedures.
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+ Dispose of all used materials in the appropriate biohazardous waste container.
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Biosafety Cabinet Decontamination Workflow

Data Presentation
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Efficacy of Wofasteril® (Peracetic Acid)

The following table summarizes the efficacy of peracetic acid against various microorganisms.

Concentration

. . ] . Efficacy (Log
Microorganism of Peracetic Contact Time ] Reference
. Reduction)
Acid
Bacteria
Enterococcus )
) 5 ppm 5 minutes 3-log [6]
faecium
Gram-positive & ]
) ) Effective
Gram-negative <100 ppm <5 minutes o [7]
] Inactivation
Bacteria
Viruses
Coliphages .
) ) 50 ppm 10 minutes 3-log [6]
(Virus Indicator)
o ) Effective
Poliovirus 1500-2250 ppm 15 minutes o [7]
Inactivation
SARS-CoV-2 200 ppm 10 minutes >3-log [8]
Fungi
) ) Effective
Fungi and Yeasts <100 ppm <5 minutes o [7]
Inactivation
Spores
Bacillus subtilis ]
3000 ppm 5 minutes 3-log [6]
Spores
) ] Effective
Bacterial Spores 500-10,000 ppm 15 sec - 30 min o [7]
Inactivation

Material Compatibility of Wofasteril® (Peracetic Acid)
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It is recommended to test the Wofasteril® working solution on a small, inconspicuous area of
the material before widespread use. The combination method with alcapur® is advised for
sensitive surfaces.

Material

Compatibility with
Peracetic Acid

Recommendations

Metals

Rinse after contact time to

Stainless Steel (304, 316) Good prevent potential long-term
corrosion.
Aluminum Poor Avoid use.
Copper, Brass, Bronze Poor Avoid use.[9]
Plastics
Polypropylene (PP) Good
Polyethylene (PE) Good
Polyvinyl Chloride (PVC) Fair to Good Test on a small area first.
) ) May cause crazing over time.
Acrylic Fair
Test on a small area.
Elastomers
- ) May experience some
Silicone Fair )
swelling.
Neoprene Poor Avoid use.
Other
Glass Excellent
Epoxy Resin (Countertops) Good
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Surface
Decontamination of Biosafety Cabinets using Wofasteril®]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1220858#using-wofasteril-for-
surface-decontamination-of-biosafety-cabinets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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